1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C18H21N3O3S2/c1-19-16-4-2-3-5-17(16)21(26(19,23)24)15-6-9-20(10-7-15)18(22)12-14-8-11-25-13-14/h2-5,8,11,13,15H,6-7,9-10,12H2,1H3
• InChI Key: UZTGNWOQEGTIGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)CC4=CSC=C4
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization Techniques

• Research on similar compounds, such as 1-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethanone, involves synthesis using click chemistry approaches and characterization using IR, NMR, and MS studies. This process also includes thermal stability analysis and structural confirmation through XRD analysis, which could be relevant for studying the compound of interest (Govindhan et al., 2017).

Potential Biological Activities

• Compounds with structural similarities have been evaluated for cytotoxicity and antimicrobial activities. For example, 3-heteroarylthioquinoline derivatives, synthesized through Friedlander annulation, displayed significant in vitro activity against Mycobacterium tuberculosis, hinting at potential antimicrobial or antitubercular applications for related compounds (Chitra et al., 2011).

Pharmacokinetic Studies

• Binding analysis of synthesized molecules with human serum albumin using fluorescence spectroscopy could offer insights into the pharmacokinetic nature of similar compounds, enabling further biological application considerations (Govindhan et al., 2017).

Antimicrobial and Antituberculosis Activities

• The synthesis of 1,3,4-thiadiazole derivatives and their testing for in vitro antimicrobial activity indicates a research direction where similar compounds could be synthesized and evaluated for their efficacy against various microbial strains (Tehranchian et al., 2005).